Cas no 925650-26-6 (1-(3-Propoxyphenyl)ethanamine)

1-(3-Propoxyphenyl)ethanamine structure
1-(3-Propoxyphenyl)ethanamine structure
Product Name:1-(3-Propoxyphenyl)ethanamine
CAS No:925650-26-6
MF:C11H17NO
MW:179.258783102036
MDL:MFCD09434006
CID:1071843
PubChem ID:16640677
Update Time:2025-04-20

1-(3-Propoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Propoxyphenyl)ethanamine
    • 1-(3-Propoxyphenyl)ethanamine, AldrichCPR
    • 1-(3-Propoxyphenyl)ethan-1-amine
    • BB 0237352
    • VS-06582
    • MFCD09434006
    • DTXSID00586339
    • 925650-26-6
    • AKOS016341391
    • AKOS000142055
    • BBL017905
    • DS-020027
    • ALBB-002140
    • STK489638
    • MDL: MFCD09434006
    • Inchi: 1S/C11H17NO/c1-3-7-13-11-6-4-5-10(8-11)9(2)12/h4-6,8-9H,3,7,12H2,1-2H3
    • InChI Key: GOORERYFOCDRFX-UHFFFAOYSA-N
    • SMILES: O(CCC)C1=CC=CC(=C1)C(C)N

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

1-(3-Propoxyphenyl)ethanamine Pricemore >>

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